Cas no 939213-57-7 (3,4,5,6-tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide)

• Product name: 3,4,5,6-tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide
• CAS No: 939213-57-7
• MF: C₁₁H₇Cl₄N₃OS
• MW: 371.069776773453
• CID: 5455512
• PubChem ID: 16549329

3,4,5,6-tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 939213-57-7
• Z28598055
• AKOS002517829
• 3,4,5,6-tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide
• 3,4,5,6-tetrachloro-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide
• EN300-26611011

• Inchi： 1S/C11H7Cl4N3OS/c1-3-4(2)20-11(16-3)18-10(19)8-6(13)5(12)7(14)9(15)17-8/h1-2H3,(H,16,18,19)
• InChI Key： DJPCRYCCDNAJCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NC1=NC(C)=C(C)S1)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 370.903444g/mol
• Monoisotopic Mass: 368.906394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 5

Additional information on 3,4,5,6-tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide

Comprehensive Overview of 3,4,5,6-Tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide (CAS No. 939213-57-7)

3,4,5,6-Tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide (CAS No. 939213-57-7) is a specialized chemical compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, combines a tetrachloropyridine moiety with a dimethylthiazole group, making it a subject of interest for its potential applications in crop protection and medicinal chemistry. Researchers are particularly intrigued by its mechanism of action, which involves targeting specific enzymatic pathways, offering a promising avenue for the development of novel solutions in sustainable agriculture and drug discovery.

The growing demand for environmentally friendly agrochemicals has placed compounds like 3,4,5,6-Tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide under the spotlight. With increasing concerns about pesticide resistance and the need for safer alternatives, this compound's potential as a bioactive agent is being explored extensively. Its structural features, including the tetrachlorinated pyridine core, contribute to its stability and reactivity, making it a candidate for further optimization in synthetic chemistry. Additionally, its compatibility with modern green chemistry principles aligns with global trends toward sustainable development.

In the pharmaceutical sector, the dimethylthiazole component of this compound has drawn comparisons to other thiazole-based drugs, which are known for their antimicrobial and anti-inflammatory properties. This has led to speculation about its potential role in addressing emerging health challenges, such as antibiotic resistance. While still in the experimental stages, preliminary studies suggest that derivatives of 3,4,5,6-Tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide could exhibit broad-spectrum activity, making them valuable for future therapeutic applications.

From a synthetic chemistry perspective, the compound's CAS No. 939213-57-7 serves as a critical identifier for researchers and manufacturers. Its synthesis involves multi-step processes that highlight advancements in heterocyclic chemistry, particularly in the formation of the pyridine-carboxamide linkage. The compound's purity and yield are closely monitored, as they are essential for ensuring reproducibility in both academic and industrial settings. Recent innovations in catalytic methods have further improved the efficiency of producing this compound, reducing waste and energy consumption.

The versatility of 3,4,5,6-Tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide extends to its potential use in material science. Its robust molecular framework and halogen-rich structure make it a candidate for developing advanced polymers or coatings with unique properties, such as UV resistance or thermal stability. This interdisciplinary appeal underscores the compound's relevance in addressing contemporary challenges across multiple industries.

As research progresses, the compound's safety profile and environmental impact remain key considerations. Regulatory bodies and industry stakeholders are increasingly focused on ensuring that new chemicals meet stringent standards for human health and ecological safety. The development of 3,4,5,6-Tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide derivatives with reduced toxicity is a priority, reflecting the broader shift toward responsible innovation in chemical design.

In conclusion, 3,4,5,6-Tetrachloro-N-(dimethyl-1,3-thiazol-2-yl)pyridine-2-carboxamide (CAS No. 939213-57-7) represents a fascinating intersection of chemistry, agriculture, and medicine. Its unique structure and multifaceted applications position it as a compound of significant interest for future research and development. As scientists continue to explore its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in sustainability and healthcare.